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Compound of Interest

Compound Name: Chromium iron oxide

Cat. No.: B3365173

Essential Safety and Handling Guide for Chromium
Iron Oxide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Chromium iron oxide in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
handling of this chemical.

Hazard Identification and Health Effects

Chromium iron oxide is a dusty powder that can pose health risks upon exposure. While
generally considered to have low toxicity, it is crucial to handle it with care to minimize potential
health effects.

 Inhalation: Frequent or prolonged inhalation of dust may increase the risk of developing lung
diseases.[1] High concentrations of dust can lead to respiratory irritation, coughing, and
wheezing.[2][3][4]

o Skin Contact: The substance may cause slight skin irritation.[1] Some chromium compounds
can cause an allergic skin reaction or sensitization dermatitis with prolonged contact.[2][5]

o Eye Contact: Direct contact with the powder can cause irritation, characterized by redness
and watering.[1][2]
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« Ingestion: While accidental ingestion of small quantities is not expected to cause harmful
effects, it should be avoided.[1]

The International Agency for Research on Cancer (IARC) has concluded that there is
inadequate evidence for the carcinogenicity of Chromium (I1I) compounds in humans.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6] If there is a risk
of splashing, a face shield should also be used.

» Skin Protection: Chemically resistant gloves are required.[2] Wear impervious and flame-
resistant clothing or a lab coat to prevent skin contact.[6]

» Respiratory Protection: If dust is generated or if exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[7] For environments where dust is present, a full-face
respirator may be necessary.[6] A P3 filter is recommended for protection against fine
particles.[8]

Quantitative Exposure Limits

Adherence to occupational exposure limits is critical for ensuring personnel safety.

Parameter Limit Agency Notes

Chromium (lll) Oxide Long-term exposure
0.5 mg/m3 ACGIH o

(8-hour TWA) limit.[1]

. . To be followed in the
Nuisance Particulates

10 mg/ms3 (Total Dust) OSHA absence of a specific
(8-hour TWA)

product limit.[1]

. . , To be followed in the
Nuisance Particulates 5 mg/m?3 (Respirable

OSHA absence of a specific
(8-hour TWA) Dust)

product limit.[1]
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TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists; OSHA: Occupational Safety and Health Administration.

Operational Plan

A systematic approach to handling Chromium iron oxide is essential to minimize risks.

Pre-Handling Preparations

Training: Ensure all personnel are trained on the hazards and safe handling procedures for
Chromium iron oxide.[9]

Area Preparation: Designate a specific, well-ventilated area for handling, preferably a
chemical fume hood.[2]

PPE Check: Verify that all required PPE is available, in good condition, and correctly worn.

Emergency Equipment: Confirm that an eye wash station and safety shower are accessible
and operational.[9]

Step-by-Step Handling Procedure

Minimize Dust: Handle the material carefully to avoid generating dust.[1]

Weighing and Transfer: Conduct weighing and transfers within a fume hood or ventilated
enclosure. Use non-sparking tools.[6]

Container Management: Keep the container tightly closed when not in use.[2][10]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[1][2] Do not eat, drink, or smoke in the handling area.[9]

Decontamination: Clean the work area using a HEPA-filtered vacuum or by wet wiping to
prevent dust accumulation.[11]

Storage Plan

Store containers in a cool, dry, and well-ventilated location.[2][12]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3365173?utm_src=pdf-body
https://www.benchchem.com/product/b3365173?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0434.pdf
https://moore-college-files.s3.amazonaws.com/files/resources/chromium-oxide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0434.pdf
https://ehs.cranesville.com/msds.pdfs/MSDS(I008).pdf
https://www.echemi.com/sds/chromium-iron-oxide-pd180810129113.html
https://moore-college-files.s3.amazonaws.com/files/resources/chromium-oxide.pdf
https://www.epsilonpigments.com/pdf/MSDS-MMOBR02901.pdf
https://ehs.cranesville.com/msds.pdfs/MSDS(I008).pdf
https://moore-college-files.s3.amazonaws.com/files/resources/chromium-oxide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0434.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0432.pdf
https://moore-college-files.s3.amazonaws.com/files/resources/chromium-oxide.pdf
https://www.carlroth.com/medias/SDB-4498-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc5Mzh8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd5T1M4NU1qSTBNekEzT1RBd05EUTJMMU5FUWw4ME5EazRYMEZWWDBWT0xuQmtaZ3w5M2JhNjYwZWY1MTA4NDExNjFkYTUzNTE4MWM5ZTU5MjllOGNiZGMxMDE3MDA3NWI4NWJkN2RkM2EwMGRjMTI1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Keep containers tightly closed and properly labeled.[2][10]

Store away from incompatible materials such as strong oxidizing agents, peroxides, and
certain metals like aluminum.[1][9]

Do not store at temperatures exceeding 55°C (130°F).[1]

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult or symptoms like
coughing develop, seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin with plenty
of soap and water for at least 5-15 minutes.[2][7] If irritation or a rash occurs, get medical
advice.[2]

Eye Contact: Immediately flush the eyes with gently running water for at least 15 minutes,
holding the eyelids open.[2][7] Remove contact lenses if present and easy to do. Seek
immediate medical attention.[2]

Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting. If the person is
conscious, give small quantities of water to drink. Get medical attention if symptoms occur.[1]

Spill Cleanup Protocol

Evacuate: Clear the area of all non-essential personnel.
Ventilate: Ensure the area is well-ventilated.
Contain: Prevent the spill from spreading and entering drains or waterways.[1]

Cleanup: For small spills, carefully sweep or vacuum the material, minimizing dust
generation.[2] Use a HEPA-filtered vacuum for cleanup.[11] Place the collected material into
a suitable, sealed container for disposal.[1]

Decontaminate: After the material is collected, flush the contaminated area with water.[1]
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Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

o Waste Collection: Collect waste Chromium iron oxide and any contaminated materials

(e.g., gloves, wipes) in a clearly labeled, sealed container.[1]

o Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility.[9][11] Do not dispose of it in regular trash or down the drain.[7] It may be
necessary to classify and dispose of Chromium iron oxide as hazardous waste.[9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Chromium iron oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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